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Compound of Interest

Compound Name: Benzeneselenol

Cat. No.: B1242743

CAS Number: 645-96-5 Molecular Formula: CeHsSe

This technical guide provides an in-depth overview of benzeneselenol (also known as
selenophenol), a pivotal organoselenium compound in research and development. Tailored for
researchers, scientists, and professionals in drug development, this document outlines its
chemical properties, synthesis protocols, and significant biological activities, with a focus on its
role as an antioxidant.

Core Chemical and Physical Properties

Benzeneselenol is a colorless, malodorous liquid that serves as the selenium analog of
phenol.[1] It is a valuable reagent in organic synthesis, primarily utilized for the introduction of
the phenylseleno group into organic molecules.[2][3] Due to its sensitivity to air, it is often
prepared in situ for immediate use in subsequent reactions.[1]
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Property Value Reference
CAS Number 645-96-5 [112][4][5106107]
Molecular Formula CeHsSe [L][2][4][5][6]
Molar Mass 157.07 g/mol 2115161 7]
Appearance Colorless liquid [1112]
Density 1.479 g/cm3 [1][2]
Boiling Point 71-72 °C at 18 mmHg [1112]
Acidity (pKa) 59 [1][6]

Slightly soluble in water;
Solubility soluble in most organic [1][2]

solvents

Synthesis of Benzeneselenol
Protocol

The most common and reliable method for the synthesis of benzeneselenol is through the

: Experimental

reaction of a Grignard reagent with elemental selenium, followed by acidification.[1][2]

Materials and Equipment:

Bromobenzene

Magnesium turnings

Anhydrous diethyl ether

Powdered black selenium (dry)

Hydrochloric acid (concentrated)

Calcium chloride (anhydrous)

Three-necked round-bottom flask
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» Reflux condenser

e Dropping funnel

e Stirring apparatus

e Heating mantle

e Separatory funnel
 Distillation apparatus

 Inert gas supply (e.g., nitrogen or argon)

Procedure:

o Preparation of Phenylmagnesium Bromide: In a flame-dried three-necked flask under an
inert atmosphere, prepare phenylmagnesium bromide from bromobenzene (0.5 mole) and
magnesium turnings (0.5 gram atom) in anhydrous diethyl ether (500 mL).

e Reaction with Selenium: To the freshly prepared Grignard reagent, add dry, powdered black
selenium (0.48 gram atom) portion-wise at a rate that maintains a gentle reflux. Continue
stirring for an additional 30 minutes after the addition is complete.[4]

» Hydrolysis: Pour the reaction mixture onto cracked ice (approximately 600 g). Carefully add
concentrated hydrochloric acid (75 mL) with stirring.[4]

o Extraction: Transfer the mixture to a separatory funnel. Separate the aqueous layer and
extract it once with diethyl ether (250 mL).[4]

» Drying and Isolation: Combine the organic layers and dry over anhydrous calcium chloride.
Remove the ether by distillation at atmospheric pressure.[4]

« Purification: Distill the residue under reduced pressure. Collect the fraction boiling at 57-59
°C/8 mmHg or 84-86 °C/25 mmHg to obtain pure benzeneselenol.[4]

Logical Relationship: Synthesis of Benzeneselenol
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Caption: Synthesis of benzeneselenol from phenylmagnesium bromide and selenium.

Reactivity and Applications in Organic Synthesis

Benzeneselenol is a potent nucleophile, especially in its deprotonated form (PhSe~).[2] A key
aspect of its reactivity is its facile oxidation in the presence of air to form diphenyl diselenide
(PhSeSePh), which appears as a yellow impurity in samples of benzeneselenol.[1][2] This
reactivity is attributed to the relatively weak Se-H bond.[1] The diselenide can be readily
reduced back to the selenol.

Its nucleophilic character is harnessed in a variety of organic transformations, including the
synthesis of more complex organoselenium compounds.[5] It serves as a precursor for the
generation of the phenylseleno radical (PhSee), which is a key intermediate in certain radical
cyclization and addition reactions.

Biological Activity and Antioxidant Properties

The biological significance of organoselenium compounds, including benzeneselenol, is
largely attributed to their antioxidant capabilities.[5] Many of these compounds, most notably
ebselen, are known to mimic the activity of the selenoenzyme glutathione peroxidase (GPx).[8]
[9] This enzyme plays a crucial role in the detoxification of reactive oxygen species (ROS),
such as hydrogen peroxide, thereby protecting cells from oxidative damage.[8][10]
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The catalytic cycle of GPx mimicry involves the oxidation of the selenol (R-SeH) by a
hydroperoxide to a selenenic acid (R-SeOH). The selenenic acid then reacts with a thiol, such
as glutathione (GSH), to form a selenenyl sulfide (R-Se-SG). Subsequent reaction with another
molecule of GSH regenerates the selenol and produces oxidized glutathione (GSSG).[11] This
process effectively detoxifies the hydroperoxide at the expense of GSH. The potent antioxidant
activity of benzeneselenol and related compounds makes them interesting candidates for the
development of therapeutic agents against conditions associated with oxidative stress, such as
neurodegenerative diseases and cardiovascular disorders.[5]
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Caption: Catalytic cycle of benzeneselenol as a glutathione peroxidase mimic.

Role in Drug Development

The unique chemical and biological properties of benzeneselenol and its derivatives have
positioned them as valuable scaffolds in medicinal chemistry.[5] Their antioxidant and anti-
inflammatory properties are being explored for therapeutic applications in a range of diseases.
[5] The ability of organoselenium compounds to modulate cellular redox states makes them
attractive for targeting diseases with an underlying oxidative stress component. Furthermore,
the incorporation of selenium into drug candidates can significantly alter their pharmacokinetic
and pharmacodynamic profiles, offering a strategy for the development of novel therapeutics.
[12] Research is ongoing to synthesize and evaluate new organoselenium compounds with
enhanced efficacy and reduced toxicity for potential use in treating cancer and infectious
diseases.[5][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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